Cas no 385786-22-1 ((isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate)

• Product Name: (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate
• CAS No: 385786-22-1
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 5946598
• PubChem ID: 3376368
• Update Time: 2025-06-11

(isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate
• Benzoic acid, 3,4-dimethoxy-, 1-isoquinolinylphenylmethyl ester
• [isoquinolin-1-yl(phenyl)methyl] 3,4-dimethoxybenzoate
• Oprea1_326244
• isoquinolin-1-yl(phenyl)methyl 3,4-dimethoxybenzoate
• Oprea1_579620
• F1061-0114
• Z56842324
• AKOS000808197
• UPCMLD0ENAT5466133:001
• 385786-22-1
• AKOS016290625

• Inchi： 1S/C25H21NO4/c1-28-21-13-12-19(16-22(21)29-2)25(27)30-24(18-9-4-3-5-10-18)23-20-11-7-6-8-17(20)14-15-26-23/h3-16,24H,1-2H3
• InChI Key： RZDXYBOUEBNNFD-UHFFFAOYSA-N
• SMILES： C(OC(C1C2=C(C=CC=C2)C=CN=1)C1=CC=CC=C1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 573.7±45.0 °C(Predicted)
• pka: 3.66±0.30(Predicted)

Additional information on (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate

Recent Advances in the Study of (Isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate (CAS: 385786-22-1)

The compound (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate (CAS: 385786-22-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining an isoquinoline moiety with a dimethoxybenzoate ester, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. A recent study published in the Journal of Medicinal Chemistry highlighted a scalable and efficient synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing its feasibility for industrial-scale production.

In terms of biological activity, (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate has demonstrated notable effects on various molecular targets. Preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain kinases involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking studies have revealed strong binding affinities to specific protein targets, further supporting its therapeutic potential.

Another significant finding comes from a recent preclinical study, which investigated the compound's pharmacokinetic properties. The results indicated favorable absorption and distribution profiles, along with acceptable metabolic stability. These findings are crucial for advancing the compound to further stages of drug development. However, challenges such as optimizing bioavailability and reducing potential off-target effects remain areas of active research.

Beyond its pharmacological applications, (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate has also been explored for its role in chemical biology. Researchers have utilized this compound as a molecular probe to study enzyme mechanisms and protein-ligand interactions. Its unique structural features make it a valuable tool for understanding complex biological processes at the molecular level.

In conclusion, the recent advancements in the study of (isoquinolin-1-yl)(phenyl)methyl 3,4-dimethoxybenzoate (CAS: 385786-22-1) highlight its multifaceted potential in both therapeutic and research applications. While significant progress has been made in understanding its synthesis, biological activity, and pharmacokinetics, further studies are needed to fully realize its therapeutic potential. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its properties for clinical use.